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Compound of Interest

Compound Name: Daclatasvir-d6

Cat. No.: B15567006 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Daclatasvir-d6, a deuterated analog of the antiviral medication Daclatasvir. Adherence to

these procedures is critical to ensure personnel safety and environmental compliance. This

information is intended for researchers, scientists, and drug development professionals familiar

with laboratory safety protocols.

Hazard Identification and Safety Precautions
Daclatasvir-d6 is classified as harmful if swallowed.[1] Standard laboratory precautions should

be observed at all times.

Personal Protective Equipment (PPE): Before handling Daclatasvir-d6, ensure the following

personal protective equipment is worn:

Gloves: Chemical-resistant gloves must be inspected prior to use.[2] Use proper glove

removal technique to avoid skin contact.

Eye Protection: Safety glasses or goggles are mandatory.

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of dust formation, use a NIOSH (US) or CEN (EU)

approved particle respirator.[2]
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Step-by-Step Disposal Procedure
The disposal of Daclatasvir-d6, as with any laboratory chemical, must be carried out in a

manner that ensures safety and complies with all applicable regulations.

1. Preparation for Disposal:

Consult Safety Data Sheet (SDS): Always review the most current SDS for Daclatasvir-d6
before initiating disposal procedures.[1]

Segregate Waste: Do not mix Daclatasvir-d6 waste with other chemical waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Disposal of Unused or Expired Daclatasvir-d6:

Licensed Disposal Company: The primary method for disposal is to offer surplus and non-

recyclable Daclatasvir-d6 to a licensed professional waste disposal service.[2]

Incineration: If permitted by local regulations and the capabilities of the disposal facility, the

material may be burned in a chemical incinerator equipped with an afterburner and scrubber.

[2]

3. Disposal of Contaminated Materials:

Contaminated Packaging: Dispose of the original container and any liners as unused

product.[2]

Labware and PPE: Any materials such as pipette tips, centrifuge tubes, gloves, and bench

paper that have come into contact with Daclatasvir-d6 should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

4. Spill Management:

Avoid Dust Formation: In the event of a spill, avoid creating dust.[2]

Containment: Pick up and arrange disposal without creating dust. Sweep up and shovel the

material into a suitable, closed container for disposal.[2]
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Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent,

and collect the cleaning materials for disposal as hazardous waste.

Ventilation: Ensure adequate ventilation in the event of a spill.[2]

Disposal Workflow
The following diagram outlines the logical flow for the proper disposal of Daclatasvir-d6.
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Caption: Daclatasvir-d6 Disposal Workflow.
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First Aid Measures
In case of exposure to Daclatasvir-d6, follow these first aid procedures:

If Swallowed: Immediately call a doctor.[1] Symptoms of poisoning may occur after several

hours; therefore, medical observation for at least 48 hours after the accident is

recommended.[1]

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Consult a

doctor if complaints arise.[1][3]

After Skin Contact: Wash off with soap and plenty of water.[2] Generally, the product does

not irritate the skin.[1]

After Eye Contact: Rinse the opened eye for several minutes under running water.[1]

Regulatory Compliance
All disposal activities must be in accordance with local, state, and federal regulations for

hazardous waste management. It is the responsibility of the generator to correctly classify and

label waste. Consult with your institution's Environmental Health and Safety (EHS) department

for specific guidance and to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b15567006#daclatasvir-d6-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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